Cas no 113969-75-8 (4-Pyridinecarboxamide, 2-chloro-N-(cyanomethyl)-)

• Product Name: 4-Pyridinecarboxamide, 2-chloro-N-(cyanomethyl)-
• CAS No: 113969-75-8
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 1201294
• PubChem ID: 14054581
• Update Time: 2025-04-20

4-Pyridinecarboxamide, 2-chloro-N-(cyanomethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 2-chloro-N-(cyanomethyl)-
• 2-chloro-N-(cyanomethyl)pyridine-4-carboxamide
• CHEMBL2287701
• AKOS010499382
• DTXSID30555139
• N-(cyanomethyl)-2-chloroisonicotinamide
• SCHEMBL246891
• n-cyanomethyl-2-chloroisonicotinamide
• 113969-75-8
• AJVPPRMYXQSRIB-UHFFFAOYSA-N

• Inchi： 1S/C8H6ClN3O/c9-7-5-6(1-3-11-7)8(13)12-4-2-10/h1,3,5H,4H2,(H,12,13)
• InChI Key： AJVPPRMYXQSRIB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NCC#N)=O

Computed Properties

• Exact Mass: 195.02008
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 65.78